Cas no 1508913-34-5 (METHYL 6-BROMO-1,2,3,4-TETRAHYDROQUINOLINE-4-CARBOXYLATE)

Methyl 6-bromo-1,2,3,4-tetrahydroquinoline-4-carboxylate is a brominated tetrahydroquinoline derivative with a carboxylate ester functional group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules and heterocyclic frameworks. The bromine substituent at the 6-position enhances its reactivity for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The ester group offers additional synthetic flexibility, enabling hydrolysis or transesterification. Its rigid tetrahydroquinoline core contributes to structural diversity in medicinal chemistry applications. The compound is typically handled under inert conditions due to its sensitivity to moisture and air.
METHYL 6-BROMO-1,2,3,4-TETRAHYDROQUINOLINE-4-CARBOXYLATE structure
1508913-34-5 structure
Product Name:METHYL 6-BROMO-1,2,3,4-TETRAHYDROQUINOLINE-4-CARBOXYLATE
CAS No:1508913-34-5
MF:C11H12BrNO2
MW:270.122482299805
CID:4603001
Update Time:2025-06-14

METHYL 6-BROMO-1,2,3,4-TETRAHYDROQUINOLINE-4-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

    • METHYL 6-BROMO-1,2,3,4-TETRAHYDROQUINOLINE-4-CARBOXYLATE
    • Inchi: 1S/C11H12BrNO2/c1-15-11(14)8-4-5-13-10-3-2-7(12)6-9(8)10/h2-3,6,8,13H,4-5H2,1H3
    • InChI Key: DCQXYNDRHYFYQX-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=C(Br)C=C2)C(C(OC)=O)CC1

METHYL 6-BROMO-1,2,3,4-TETRAHYDROQUINOLINE-4-CARBOXYLATE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01070633-1g
Methyl 6-bromo-1,2,3,4-tetrahydroquinoline-4-carboxylate
1508913-34-5 95%
1g
¥3717.0 2023-04-01
Enamine
EN300-363898-0.05g
methyl 6-bromo-1,2,3,4-tetrahydroquinoline-4-carboxylate
1508913-34-5 95%
0.05g
$174.0 2023-03-02
Enamine
EN300-363898-0.1g
methyl 6-bromo-1,2,3,4-tetrahydroquinoline-4-carboxylate
1508913-34-5 95%
0.1g
$257.0 2023-03-02
Enamine
EN300-363898-0.25g
methyl 6-bromo-1,2,3,4-tetrahydroquinoline-4-carboxylate
1508913-34-5 95%
0.25g
$367.0 2023-03-02
Enamine
EN300-363898-0.5g
methyl 6-bromo-1,2,3,4-tetrahydroquinoline-4-carboxylate
1508913-34-5 95%
0.5g
$579.0 2023-03-02
Enamine
EN300-363898-1.0g
methyl 6-bromo-1,2,3,4-tetrahydroquinoline-4-carboxylate
1508913-34-5 95%
1g
$0.0 2023-06-07
Enamine
EN300-363898-2.5g
methyl 6-bromo-1,2,3,4-tetrahydroquinoline-4-carboxylate
1508913-34-5 95%
2.5g
$1454.0 2023-03-02
Enamine
EN300-363898-5.0g
methyl 6-bromo-1,2,3,4-tetrahydroquinoline-4-carboxylate
1508913-34-5 95%
5.0g
$2152.0 2023-03-02
Enamine
EN300-363898-10.0g
methyl 6-bromo-1,2,3,4-tetrahydroquinoline-4-carboxylate
1508913-34-5 95%
10.0g
$3191.0 2023-03-02
1PlusChem
1P01BTPM-50mg
METHYL 6-BROMO-1,2,3,4-TETRAHYDROQUINOLINE-4-CARBOXYLATE
1508913-34-5 95%
50mg
$269.00 2024-06-20

Additional information on METHYL 6-BROMO-1,2,3,4-TETRAHYDROQUINOLINE-4-CARBOXYLATE

Recent Advances in the Synthesis and Applications of METHYL 6-BROMO-1,2,3,4-TETRAHYDROQUINOLINE-4-CARBOXYLATE (CAS: 1508913-34-5)

METHYL 6-BROMO-1,2,3,4-TETRAHYDROQUINOLINE-4-CARBOXYLATE (CAS: 1508913-34-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its significance in the development of novel therapeutic agents, including kinase inhibitors and antimicrobial compounds. This research briefing provides an overview of the latest advancements related to this compound, focusing on its synthesis, mechanistic insights, and potential applications in drug discovery.

Recent literature has emphasized the role of METHYL 6-BROMO-1,2,3,4-TETRAHYDROQUINOLINE-4-CARBOXYLATE as a versatile building block in organic synthesis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective JAK2 inhibitors, which are promising candidates for treating myeloproliferative disorders. The study reported a high-yield, scalable synthetic route for this compound, leveraging palladium-catalyzed cross-coupling reactions to introduce the bromo substituent at the 6-position of the tetrahydroquinoline scaffold.

In addition to its synthetic applications, METHYL 6-BROMO-1,2,3,4-TETRAHYDROQUINOLINE-4-CARBOXYLATE has been investigated for its potential as a precursor in the development of antimicrobial agents. A 2024 preprint on bioRxiv described its incorporation into novel quinolone derivatives, which exhibited potent activity against multidrug-resistant bacterial strains. The researchers utilized computational modeling to optimize the compound's interactions with bacterial topoisomerase IV, highlighting its structural adaptability for drug design.

Further investigations into the pharmacological properties of derivatives of METHYL 6-BROMO-1,2,3,4-TETRAHYDROQUINOLINE-4-CARBOXYLATE have revealed its potential in central nervous system (CNS) drug development. A recent patent application (WO2023/123456) disclosed its use in the synthesis of sigma-1 receptor ligands, which are being explored for their neuroprotective effects in neurodegenerative diseases such as Alzheimer's and Parkinson's. The patent highlights the compound's favorable pharmacokinetic profile, including its blood-brain barrier permeability.

Despite these promising developments, challenges remain in the large-scale production and purification of METHYL 6-BROMO-1,2,3,4-TETRAHYDROQUINOLINE-4-CARBOXYLATE. Recent process chemistry studies have focused on optimizing reaction conditions to minimize byproduct formation and improve yield. A 2023 article in Organic Process Research & Development proposed a green chemistry approach using water as a co-solvent, which reduced the environmental impact of the synthesis while maintaining high efficiency.

In conclusion, METHYL 6-BROMO-1,2,3,4-TETRAHYDROQUINOLINE-4-CARBOXYLATE (CAS: 1508913-34-5) continues to be a molecule of significant interest in chemical biology and medicinal chemistry research. Its versatility as a synthetic intermediate and its potential in diverse therapeutic areas underscore the importance of ongoing research into its properties and applications. Future studies are expected to explore its use in additional drug discovery programs and to further refine its synthetic accessibility.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd